Cas no 937618-33-2 (1-(4-Methoxybenzenesulfonyl)-1,4-diazepane)

1-(4-Methoxybenzenesulfonyl)-1,4-diazepane structure
937618-33-2 structure
Product Name:1-(4-Methoxybenzenesulfonyl)-1,4-diazepane
CAS No:937618-33-2
MF:C12H18N2O3S
MW:270.347921848297
CID:2950797
PubChem ID:16637165
Update Time:2025-04-21

1-(4-Methoxybenzenesulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-(4-甲氧基苯磺酰基)高哌嗪
    • 1-(4-Methoxyphenylsulfonyl)homopiperazine;
    • 1-(4-METHOXYBENZENESULFONYL)-1,4-DIAZEPANE
    • 1-(4-methoxyphenyl)sulfonyl-1,4-diazepane
    • 1-(4-Methoxyphenylsulfonyl)homopiperazine
    • 1-(4-Methoxyphenylsulfonyl)-[1,4]diazepane
    • BB 0248074
    • 1-((4-Methoxyphenyl)sulfonyl)-1,4-diazepane
    • 1-(4-Methoxy-benzenesulfonyl)-[1,4]diazepan e
    • CS-0302886
    • 937618-33-2
    • CHEMBL4555289
    • AKOS000269688
    • MFCD07364372
    • EN300-148553
    • 1-(4-Methoxybenzenesulfonyl)-1,4-diazepane
    • MDL: MFCD07364372
    • Inchi: 1S/C12H18N2O3S/c1-17-11-3-5-12(6-4-11)18(15,16)14-9-2-7-13-8-10-14/h3-6,13H,2,7-10H2,1H3
    • InChI Key: AVROALWVWITGTM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)(N1CCNCCC1)(=O)=O

Computed Properties

  • Exact Mass: 270.10400
  • Monoisotopic Mass: 270.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67

Experimental Properties

  • PSA: 67.02000
  • LogP: 2.02670

1-(4-Methoxybenzenesulfonyl)-1,4-diazepane Pricemore >>

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